2-{2-[3-(2-Methylphenyl)-1,2,4-oxadiazol-5-YL]phenoxy}-1-(piperidin-1-YL)ethan-1-one

Catalog No.
S7983109
CAS No.
M.F
C22H23N3O3
M. Wt
377.4 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
2-{2-[3-(2-Methylphenyl)-1,2,4-oxadiazol-5-YL]phen...

Product Name

2-{2-[3-(2-Methylphenyl)-1,2,4-oxadiazol-5-YL]phenoxy}-1-(piperidin-1-YL)ethan-1-one

IUPAC Name

2-[2-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]phenoxy]-1-piperidin-1-ylethanone

Molecular Formula

C22H23N3O3

Molecular Weight

377.4 g/mol

InChI

InChI=1S/C22H23N3O3/c1-16-9-3-4-10-17(16)21-23-22(28-24-21)18-11-5-6-12-19(18)27-15-20(26)25-13-7-2-8-14-25/h3-6,9-12H,2,7-8,13-15H2,1H3

InChI Key

NJFQBFRRDFYVMH-UHFFFAOYSA-N

SMILES

CC1=CC=CC=C1C2=NOC(=N2)C3=CC=CC=C3OCC(=O)N4CCCCC4

Canonical SMILES

CC1=CC=CC=C1C2=NOC(=N2)C3=CC=CC=C3OCC(=O)N4CCCCC4
  • Enzyme Inhibition

    The 1,2,4-oxadiazole ring is a common pharmacophore found in various enzyme inhibitors. Research efforts might explore if 1-(piperidin-1-yl)-2-(2-(3-(o-tolyl)-1,2,4-oxadiazol-5-yl)phenoxy)ethanone can inhibit specific enzymes relevant to human health or disease.

  • Medicinal Chemistry

    The molecule possesses several functional groups that could contribute to potential biological activity. Researchers might investigate the synthesis and biological evaluation of analogs of 1-(piperidin-1-yl)-2-(2-(3-(o-tolyl)-1,2,4-oxadiazol-5-yl)phenoxy)ethanone to identify compounds with desired pharmacological properties.

  • Material Science

    The aromatic rings and heterocyclic moieties within the molecule suggest potential for applications in material science. Researchers might explore if 1-(piperidin-1-yl)-2-(2-(3-(o-tolyl)-1,2,4-oxadiazol-5-yl)phenoxy)ethanone exhibits interesting properties such as liquid crystallinity or electrical conductivity [].

XLogP3

4.2

Hydrogen Bond Acceptor Count

5

Exact Mass

377.17394160 g/mol

Monoisotopic Mass

377.17394160 g/mol

Heavy Atom Count

28

Dates

Last modified: 04-15-2024

Explore Compound Types